Cas no 2763938-60-7 (rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid
• CAS No: 2763938-60-7
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5561587
• PubChem ID: 165999263
• Update Time: 2025-06-09

rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37344248
• 2763938-60-7
• rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H21NO5/c19-13-6-12(7-13)14-8-18(9-15(14)16(20)21)17(22)23-10-11-4-2-1-3-5-11/h1-5,12-15,19H,6-10H2,(H,20,21)/t12?,13?,14-,15+/m0/s1
• InChI Key： VLOZRFRAHRLKSU-PFSRBDOWSA-N
• SMILES： OC1CC(C1)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.1Ų

Additional information on rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid

Recent Advances in the Study of rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid (CAS: 2763938-60-7)

The compound rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid (CAS: 2763938-60-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine scaffold and functionalized cyclobutyl group, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

One of the most notable advancements in this area is the application of this compound in the development of protease inhibitors. Researchers have demonstrated that the structural features of rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid enable it to act as a potent inhibitor of specific proteases involved in inflammatory and neurodegenerative diseases. The hydroxycyclobutyl moiety, in particular, has been shown to enhance binding affinity and selectivity, making it a valuable scaffold for drug design.

In addition to its inhibitory properties, recent synthetic methodologies have improved the efficiency of producing this compound. A study published in the Journal of Medicinal Chemistry highlighted a novel catalytic asymmetric synthesis route that significantly reduces the number of steps required to obtain high-purity rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid. This advancement not only lowers production costs but also increases the scalability of the compound for industrial applications.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this molecule have revealed its favorable bioavailability and metabolic stability. These characteristics are critical for its potential use as a lead compound in drug development. Animal studies have shown that rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid exhibits minimal toxicity and good tissue penetration, supporting its candidacy for further preclinical evaluation.

Looking ahead, researchers are exploring the potential of this compound in combination therapies, particularly in oncology. Preliminary data suggest that it may enhance the efficacy of existing chemotherapeutic agents by modulating drug resistance pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, rac-(3R,4R)-1-[(benzyloxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid (CAS: 2763938-60-7) represents a versatile and promising molecule in the realm of medicinal chemistry. Its unique structural attributes, combined with recent synthetic and biological advancements, position it as a valuable tool for the development of next-generation therapeutics. Continued research in this area is expected to yield further insights into its mechanisms of action and therapeutic potential.